Cas no 408326-91-0 (5-methoxy-4-Cinnolinol)

5-Methoxy-4-Cinnolinol is a heterocyclic organic compound featuring a cinnoline core substituted with a methoxy group at the 5-position and a hydroxyl group at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. The methoxy and hydroxyl functional groups enhance its versatility as an intermediate in synthetic chemistry, enabling further derivatization for the development of bioactive molecules. Its well-defined molecular framework makes it valuable for studying structure-activity relationships in medicinal chemistry. The compound is characterized by high purity and stability, ensuring consistent performance in research applications. Its synthesis and handling require standard laboratory precautions.

5-methoxy-4-Cinnolinol structure

Product Name:5-methoxy-4-Cinnolinol

CAS No:408326-91-0

MF:C₉H₈N₂O₂

MW:176.172021865845

CID:1112159

PubChem ID:85817352

Update Time:2025-05-27

5-methoxy-4-Cinnolinol Chemical and Physical Properties

Names and Identifiers

- 5-methoxy-4-Cinnolinol
- 5-Methoxycinnolin-4(1H)-one
- A914347
- 408326-91-0
- Inchi： 1S/C9H8N2O2/c1-13-8-4-2-3-6-9(8)7(12)5-10-11-6/h2-5H,1H3,(H,11,12)
- InChI Key： MAIXQAWVNZRFCJ-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1C(C=NN2)=O

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 50.7Å²

5-methoxy-4-Cinnolinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A488707-1g	5-Methoxycinnolin-4(1H)-one	408326-91-0	97%	1g	$750.0	2025-02-21

5-methoxy-4-Cinnolinol Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Alt-proteins: A promising future
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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